Cas no 106517-64-0 (5H-1,3Dioxolo4,5-findole-6-carboxylic Acid)

5H-1,3-Dioxolo[4,5-f]indole-6-carboxylic Acid is a heterocyclic compound featuring a fused dioxolo and indole scaffold with a carboxylic acid functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The dioxolo ring enhances stability, while the indole core offers reactivity for further derivatization. The carboxylic acid moiety allows for easy conjugation or modification, making it a valuable intermediate in medicinal chemistry for the development of bioactive molecules. Its well-defined chemical properties and purity ensure consistent performance in reactions such as amide coupling or esterification. Suitable for research-scale synthesis, this compound is handled under standard laboratory conditions.

5H-1,3Dioxolo4,5-findole-6-carboxylic Acid structure

106517-64-0 structure

Product Name:5H-1,3Dioxolo4,5-findole-6-carboxylic Acid

CAS No:106517-64-0

MF:C₁₀H₇NO₄

MW:205.166882753372

MDL:MFCD03848056

CID:127179

PubChem ID:907391

Update Time:2025-05-27

5H-1,3Dioxolo4,5-findole-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 5H-[1,3]Dioxolo[4,5-f]indole-7-carboxylic acid
- 5,6-(Methylenedioxy)indole-2-carboxylicacid
- 5H-[1,3]dioxolo[4,5-f]indole-6-carboxylic acid
- 5H-1,3-Dioxolo[4,5-f]indole-6-carboxylicacid
- MFCD03848056
- SB30454
- 106517-64-0
- SCHEMBL2400125
- SY268912
- AS-43327
- BJRAHWGTBUCWCY-UHFFFAOYSA-N
- AKOS037643962
- CS-0341889
- DTXSID30358647
- 2H,5H-[1,3]dioxolo[4,5-f]indole-6-carboxylic acid
- 5,6-Methylenedioxyindole-3-carboxylic acid
- 5,6-Methylenedioxyindole-2-carboxylic acid
- 5H-1,3Dioxolo4,5-findole-6-carboxylic Acid
- MDL： MFCD03848056
- Inchi： 1S/C10H7NO4/c12-10(13)7-1-5-2-8-9(15-4-14-8)3-6(5)11-7/h1-3,11H,4H2,(H,12,13)
- InChI Key： BJRAHWGTBUCWCY-UHFFFAOYSA-N
- SMILES： O1COC2C=C3C=C(C(=O)O)NC3=CC1=2

Computed Properties

Exact Mass: 205.03751
Monoisotopic Mass: 205.03750770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 71.6Å²

Experimental Properties

PSA: 71.55
LogP: 1.59480

5H-1,3Dioxolo4,5-findole-6-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0285-1g	5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid	106517-64-0	95%	1g	5071.29CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0285-5g	5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid	106517-64-0	95%	5g	16943.89CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0285-500mg	5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid	106517-64-0	95%	500mg	2959.67CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0285-250mg	5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid	106517-64-0	95%	250mg	1908.1CNY	2021-05-07
Alichem	A159001571-250mg	5H-[1,3]Dioxolo[4,5-f]indole-7-carboxylic acid	106517-64-0	95%	250mg	$452.55	2023-09-04
Alichem	A159001571-1g	5H-[1,3]Dioxolo[4,5-f]indole-7-carboxylic acid	106517-64-0	95%	1g	$1184.70	2023-09-04
abcr	AB457421-1 g	5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid	106517-64-0		1g	€1,002.80	2022-06-10
TRC	D495108-10mg	5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic Acid	106517-64-0		10mg	$ 50.00	2022-04-29
TRC	D495108-50mg	5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic Acid	106517-64-0		50mg	$ 115.00	2022-04-29
TRC	D495108-100mg	5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic Acid	106517-64-0		100mg	$ 185.00	2022-04-29